Cas no 2167270-31-5 (N-(cyclobutylmethyl)-2-methylpropanehydrazide)
N-(cyclobutylmethyl)-2-methylpropanehydrazide Chemical and Physical Properties
Names and Identifiers
-
- N-(cyclobutylmethyl)-2-methylpropanehydrazide
- EN300-1276192
- 2167270-31-5
-
- Inchi: 1S/C9H18N2O/c1-7(2)9(12)11(10)6-8-4-3-5-8/h7-8H,3-6,10H2,1-2H3
- InChI Key: CFWSPXNHDQQJQI-UHFFFAOYSA-N
- SMILES: O=C(C(C)C)N(CC1CCC1)N
Computed Properties
- Exact Mass: 170.141913202g/mol
- Monoisotopic Mass: 170.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.3Ų
N-(cyclobutylmethyl)-2-methylpropanehydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276192-1.0g |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1276192-50mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 50mg |
$612.0 | 2023-10-01 | ||
| Enamine | EN300-1276192-100mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 100mg |
$640.0 | 2023-10-01 | ||
| Enamine | EN300-1276192-250mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 250mg |
$670.0 | 2023-10-01 | ||
| Enamine | EN300-1276192-500mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 500mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1276192-1000mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 1000mg |
$728.0 | 2023-10-01 | ||
| Enamine | EN300-1276192-2500mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 2500mg |
$1428.0 | 2023-10-01 | ||
| Enamine | EN300-1276192-5000mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 5000mg |
$2110.0 | 2023-10-01 | ||
| Enamine | EN300-1276192-10000mg |
N-(cyclobutylmethyl)-2-methylpropanehydrazide |
2167270-31-5 | 10000mg |
$3131.0 | 2023-10-01 |
N-(cyclobutylmethyl)-2-methylpropanehydrazide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-(cyclobutylmethyl)-2-methylpropanehydrazide
Recent Advances in the Study of N-(cyclobutylmethyl)-2-methylpropanehydrazide (CAS: 2167270-31-5)
N-(cyclobutylmethyl)-2-methylpropanehydrazide (CAS: 2167270-31-5) is a novel hydrazide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutylmethyl and isopropyl hydrazide moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic and pharmacodynamic properties.
One of the key findings in recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involving cyclooxygenase (COX) and lipoxygenase (LOX). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(cyclobutylmethyl)-2-methylpropanehydrazide exhibits selective inhibition of COX-2, which is implicated in inflammatory processes, while showing minimal effects on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity makes it a promising candidate for the development of next-generation anti-inflammatory agents.
In addition to its anti-inflammatory properties, recent investigations have explored its potential as an anticancer agent. A preclinical study conducted by researchers at the National Cancer Institute revealed that N-(cyclobutylmethyl)-2-methylpropanehydrazide induces apoptosis in several cancer cell lines, including breast, lung, and colon cancer, through the activation of the intrinsic apoptotic pathway. The compound was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2. These findings suggest its potential utility in combination therapies or as a standalone treatment for certain malignancies.
The synthetic optimization of N-(cyclobutylmethyl)-2-methylpropanehydrazide has also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing the number of steps and the use of hazardous reagents. This advancement not only facilitates large-scale production but also aligns with the principles of green chemistry, making the process more sustainable and cost-effective.
Pharmacokinetic studies have further illuminated the compound's bioavailability and metabolic stability. Research published in Drug Metabolism and Disposition highlighted that N-(cyclobutylmethyl)-2-methylpropanehydrazide exhibits favorable oral bioavailability and a half-life conducive to once-daily dosing in animal models. These properties, coupled with its low toxicity profile, position it as a viable candidate for further clinical development.
In conclusion, N-(cyclobutylmethyl)-2-methylpropanehydrazide (CAS: 2167270-31-5) represents a multifaceted compound with significant therapeutic potential. Its selective anti-inflammatory effects, promising anticancer activity, and optimized synthetic and pharmacokinetic properties underscore its value in drug discovery and development. Future research should focus on advancing preclinical studies to clinical trials and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.
2167270-31-5 (N-(cyclobutylmethyl)-2-methylpropanehydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)